Cas no 1638765-06-6 (Tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate)

• Product Name: Tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate
• CAS No: 1638765-06-6
• MF: C₁₄H₁₇BrN₂O₂
• MW: 325.200982809067
• CID: 4770344
• Update Time: 2026-02-26

Tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate
• SB16288
• Tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate

• Inchi： 1S/C14H17BrN2O2/c1-9-5-12-11(6-10(9)7-15)8-16-17(12)13(18)19-14(2,3)4/h5-6,8H,7H2,1-4H3
• InChI Key： ALRNCMZCWUPSFY-UHFFFAOYSA-N
• SMILES： BrCC1=CC2C=NN(C(=O)OC(C)(C)C)C=2C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• XLogP3: 3.8
• Topological Polar Surface Area: 44.1

Additional information on Tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate

Tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate (CAS No. 1638765-06-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate, identified by its CAS number 1638765-06-6, is a significant compound in the realm of pharmaceutical chemistry. This intermediate has garnered attention due to its structural versatility and its role in the synthesis of various bioactive molecules. The compound features a bromomethyl substituent at the 5-position of the indazole ring, which makes it a valuable building block for further functionalization. Additionally, the presence of a methyl group at the 6-position and a tert-butyl ester moiety at the 1-position enhances its reactivity and stability, making it suitable for diverse synthetic applications.

The indazole core is a heterocyclic aromatic structure that has been extensively studied for its pharmacological properties. Indazole derivatives exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The bromomethyl group in Tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate provides a reactive site for nucleophilic substitution reactions, allowing for the introduction of various functional groups. This feature is particularly useful in the construction of more complex molecules, such as kinase inhibitors and other targeted therapies.

In recent years, there has been a growing interest in developing novel indazole-based drugs due to their promising pharmacological profiles. For instance, researchers have explored indazole derivatives as potential treatments for chronic diseases and infections. The tert-butyl ester group in Tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate can be hydrolyzed to yield a carboxylic acid, which can then be further modified through esterification or amidation reactions. This flexibility makes it an ideal candidate for synthesizing a variety of pharmacophores.

One of the most compelling aspects of Tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate is its utility in fragment-based drug design. Fragment-based approaches involve the use of small, low-molecular-weight compounds as starting points for drug development. These fragments can be screened for their ability to bind to target proteins and can then be linked together to form more potent and specific inhibitors. The bromomethyl group in this compound allows for easy conjugation with other fragments, making it a valuable tool in this process.

Recent studies have highlighted the importance of indazole derivatives in addressing emerging therapeutic challenges. For example, researchers have investigated the use of indazole-based compounds as scaffolds for developing antiviral agents against RNA viruses. The structural features of indazoles make them well-suited for interacting with viral enzymes and disrupting viral replication cycles. The reactivity of the bromomethyl group in Tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate allows for the introduction of modifications that can enhance binding affinity and selectivity.

The synthesis of Tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the bromination of an appropriately substituted indazole precursor, followed by esterification to introduce the tert-butyl moiety. The final step involves protecting group strategies to ensure regioselective functionalization at the bromomethyl position. These synthetic routes underscore the compound's versatility and its potential for further chemical manipulation.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate in drug discovery and development. Their ability to serve as modular building blocks allows chemists to rapidly explore new chemical spaces and identify novel lead compounds. As computational methods and high-throughput screening technologies advance, the demand for such versatile intermediates is expected to grow further.

In conclusion, Tert-butyl 5-(bromomethyl)-6-methyl-1H-indazole-1-carboxylate (CAS No. 1638765-06-6) is a crucial intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for researchers developing new drugs targeting various diseases. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges.